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Compound of Interest

Compound Name: Boc-Lys(Ac)-OH

Cat. No.: B558173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling protocols

for Nα-Boc-Nε-acetyl-L-lysine (Boc-Lys(Ac)-OH), a key building block in peptide synthesis.

Adherence to these guidelines is crucial for ensuring a safe laboratory environment and

maintaining the integrity of research outcomes. While Boc-Lys(Ac)-OH is not classified as a

hazardous substance, prudent laboratory practices are essential when handling any chemical

reagent.

Chemical and Physical Properties
Boc-Lys(Ac)-OH is a white to off-white crystalline powder.[1] A summary of its key physical and

chemical properties is provided below.
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Property Value References

Synonyms
N-α-t.-Boc-N-ε-acetyl-L-lysine,

Boc-Nε-acetyl-L-lysine
[2]

CAS Number 6404-26-8 [1]

Molecular Formula C13H24N2O5 [1][3]

Molecular Weight 288.34 g/mol [1][3]

Appearance White to off-white powder/solid [1][4]

Melting Point 131-140 °C [1][5]

Purity ≥98% [1]

Storage Temperature
0-8 °C; 2-30 °C is also

mentioned
[1][5]

Solubility

Soluble in DMF, Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[4]

Toxicological Data and Hazard Identification
Current safety data sheets indicate that Boc-Lys(Ac)-OH is not classified as a hazardous

substance.[6] However, as with all chemicals, it should be handled with care. Some sources

suggest it may cause skin and eye irritation.[4]

Hazard Statements:

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Detailed toxicological studies with specific LD50 values are not readily available in the public

domain. Therefore, treating the compound with a high degree of caution is recommended.
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Safe Handling and Storage Protocols
Proper handling and storage are critical to ensure the stability of Boc-Lys(Ac)-OH and the

safety of laboratory personnel.

Handling
Ventilation: Use in a well-ventilated area. Provide appropriate exhaust ventilation at places

where dust is formed.[7][8]

Avoid Dust Formation: Minimize the generation of dust.[7][8][9]

Personal Contact: Avoid contact with skin, eyes, and clothing.[10]

Hygiene: Practice good industrial hygiene. Wash hands before breaks and at the end of the

workday.[5][9][10]

Storage
Container: Keep the container tightly closed in a dry and well-ventilated place.[8][10]

Temperature: Store in a cool place, with recommended temperatures between 0-8°C.[1][5]

Some sources also indicate storage at 2-30°C is acceptable.

Incompatibilities: Avoid strong oxidizing agents.[11][12]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Boc-Lys(Ac)-OH:
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PPE Specification References

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved safety

goggles.

[7][8]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Handle

with gloves, which must be

inspected prior to use. Dispose

of contaminated gloves after

use in accordance with

applicable laws and good

laboratory practices.

[7][8]

Body Protection

Laboratory coat. Choose body

protection according to the

amount and concentration of

the dangerous substance at

the workplace.

[7][8]

Respiratory Protection

For nuisance levels of dust,

use a type N95 (US) or type

P1 (EN 143) dust mask. Use

respirators and components

tested and approved under

appropriate government

standards such as NIOSH

(US) or CEN (EU).

[7][8]

First Aid Measures
In the event of exposure, follow these first aid protocols:
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Exposure Route First Aid Procedure References

Inhalation

Move the person into fresh air.

If not breathing, give artificial

respiration. Consult a

physician.

[7][9][10]

Skin Contact

Wash off with soap and plenty

of water. Consult a physician in

case of irritation.

[7][9][10]

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.

[9][10][13]

Ingestion

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[7][10]

Accidental Release and Disposal
Accidental Release

Use personal protective equipment.[8][9]

Avoid dust formation.[7][8][9]

Sweep up and shovel.[7]

Do not let the product enter drains.[7][9]

Keep in suitable, closed containers for disposal.[7]

Disposal
Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.[11] Dispose of unused product in a suitable, closed container.[7] Contaminated

packaging should be disposed of as unused product.[7]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7][10]

Special Hazards: Hazardous decomposition products formed under fire conditions include

carbon oxides and nitrogen oxides (NOx).[7][11]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[7][10]

Experimental Protocols and Data Presentation
Detailed experimental protocols for the toxicological and safety testing of Boc-Lys(Ac)-OH are

not publicly available in the cited literature. The information presented in this guide is a

synthesis of data from publicly accessible Safety Data Sheets and product information pages.

Mandatory Visualization: Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Boc-Lys(Ac)-OH
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b558173?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

